Cas no 1261979-59-2 (5-(3-Benzyloxyphenyl)-3-trifluoromethylphenol)
5-(3-Benzyloxyphenyl)-3-trifluoromethylphenol is a fluorinated phenolic compound featuring a benzyloxy-substituted phenyl ring and a trifluoromethyl group. Its unique structure imparts enhanced stability and reactivity, making it valuable in pharmaceutical and agrochemical synthesis. The trifluoromethyl group contributes to increased lipophilicity and metabolic resistance, while the benzyloxy moiety offers versatility for further functionalization. This compound is particularly useful as an intermediate in the development of bioactive molecules, where its electron-withdrawing and steric properties can influence binding affinity and selectivity. High purity and well-defined synthesis routes ensure reproducibility for research and industrial applications.
1261979-59-2 structure
Product Name:5-(3-Benzyloxyphenyl)-3-trifluoromethylphenol
CAS No:1261979-59-2
MF:C20H15F3O2
MW:344.327116250992
MDL:MFCD18316467
CID:2767303
PubChem ID:53222190
Update Time:2025-06-07
5-(3-Benzyloxyphenyl)-3-trifluoromethylphenol Chemical and Physical Properties
Names and Identifiers
-
- 3'-(Benzyloxy)-5-(trifluoromethyl)[1,1'-biphenyl]-3-ol
- 5-(3-BENZYLOXYPHENYL)-3-TRIFLUOROMETHYLPHENOL
- 5-(3-Benzyloxyphenyl)-3-trifluoromethylphenol, 95%
- DTXSID20686764
- 1261979-59-2
- MFCD18316467
- 5-(3-Benzyloxyphenyl)-3-trifluoromethylphenol
-
- MDL： MFCD18316467
- Inchi： 1S/C20H15F3O2/c21-20(22,23)17-9-16(10-18(24)12-17)15-7-4-8-19(11-15)25-13-14-5-2-1-3-6-14/h1-12,24H,13H2
- InChI Key： ZVIQSASORPCSAJ-UHFFFAOYSA-N
- SMILES： FC(C1=CC(=CC(=C1)C1C=CC=C(C=1)OCC1C=CC=CC=1)O)(F)F
Computed Properties
- Exact Mass: 344.10241420Da
- Monoisotopic Mass: 344.10241420Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 25
- Rotatable Bond Count: 4
- Complexity: 406
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.5
- Topological Polar Surface Area: 29.5Ų
5-(3-Benzyloxyphenyl)-3-trifluoromethylphenol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB322675-5 g |
5-(3-Benzyloxyphenyl)-3-trifluoromethylphenol, 95%; . |
1261979-59-2 | 95% | 5g |
€1159.00 | 2023-06-21 | |
| abcr | AB322675-5g |
5-(3-Benzyloxyphenyl)-3-trifluoromethylphenol, 95%; . |
1261979-59-2 | 95% | 5g |
€1159.00 | 2025-02-21 |
5-(3-Benzyloxyphenyl)-3-trifluoromethylphenol Related Literature
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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